Cas no 827577-21-9 (Acetamide, N-[4-[[[2-(3-chlorophenoxy)phenyl]amino]sulfonyl]phenyl]-)

• Product Name: Acetamide, N-[4-[[[2-(3-chlorophenoxy)phenyl]amino]sulfonyl]phenyl]-
• CAS No: 827577-21-9
• MF: C₂₀H₁₇ClN₂O₄S
• MW: 416.877982854843
• CID: 683921
• PubChem ID: 71417371
• Update Time: 2025-04-19

Acetamide, N-[4-[[[2-(3-chlorophenoxy)phenyl]amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[[2-(3-chlorophenoxy)phenyl]amino]sulfonyl]phenyl]-
• N-[4-[[2-(3-chlorophenoxy)phenyl]sulfamoyl]phenyl]acetamide
• 827577-21-9
• N-(4-{[2-(3-Chlorophenoxy)phenyl]sulfamoyl}phenyl)acetamide
• DTXSID50836710

• Inchi： 1S/C20H17ClN2O4S/c1-14(24)22-16-9-11-18(12-10-16)28(25,26)23-19-7-2-3-8-20(19)27-17-6-4-5-15(21)13-17/h2-13,23H,1H3,(H,22,24)
• InChI Key： XKNMVRDURBXRQL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1=CC=CC=C1NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 416.0597559g/mol
• Monoisotopic Mass: 416.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.9Ų